N-methoxy-N-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide

• IUPAC Name: N-methoxy-N-methyl-3-oxo-4H-1,4-benzoxazine-7-carboxamide
• InChI: InChI=1S/C11H12N2O4/c1-13(16-2)11(15)7-3-4-8-9(5-7)17-6-10(14)12-8/h3-5H,6H2,1-2H3,(H,12,14)
• InChI Key: GZFWTPYTAQCIGN-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC2=C(C=C1)NC(=O)CO2)OC
• Molecular Formula: C11H12N2O4
• Molecular Weight: 236.22 g/mol
• CAS No.: 1394041-17-8

Description

“N-methoxy-N-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide” is a chemical compound. It is related to the 1,2,4-benzothiadiazine-1,1-dioxide ring, which has been reported to have various pharmacological activities.

Physical and Chemical Properties Analysis

This compound appears as a colorless to light yellow crystalline powder. Its molecular formula is C8H10N2O2.

Scientific Research Applications

Synthesis and Biological Activity

Researchers have developed novel synthetic routes and evaluated the biological activities of compounds related to N-methoxy-N-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide. These compounds are investigated for their potential as anti-inflammatory, analgesic, and anticancer agents, as well as for their role in targeting specific receptors or enzymes involved in disease mechanisms. For instance, certain derivatives have been found potent as serotonin-3 (5-HT3) receptor antagonists, suggesting their utility in treating conditions related to serotonin regulation (Kuroita et al., 1996). Another study focused on the synthesis of novel compounds derived from visnaginone and khellinone, showing promising anti-inflammatory and analgesic activities (Abu‐Hashem et al., 2020).

Drug Metabolism and Pharmacokinetics

Research also extends into the metabolism and pharmacokinetics of related compounds, aiming at improving drug efficacy and reducing side effects. Studies have tracked the metabolic pathways of such compounds in human subjects, identifying various metabolites that could influence drug design and application strategies. This area of research is crucial for developing safer and more effective therapeutic agents (Bernardi et al., 1979).

Ecotoxicology and Environmental Safety

Compounds within this chemical family have also been investigated for their effects on soil organisms, providing insights into their environmental impact and potential use in agricultural settings. Research in ecotoxicology assesses both lethal and sublethal effects on nontarget organisms, contributing to a better understanding of chemical safety and ecological roles in natural ecosystems (Idinger et al., 2006).

Allelochemistry and Plant Defense

Investigations into the allelochemical properties of benzoxazinone derivatives, including compounds related to this compound, have highlighted their role in plant defense mechanisms. These compounds are produced by certain crops and have been shown to possess antifungal, antimicrobial, and antifeedant activities, suggesting their importance in protecting plants from pests and diseases (Macias et al., 2009).

Safety and Hazards

The safety assessment of “N-methoxy-N-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-7-carboxamide” is limited, so caution is advised when handling it. It should be stored in a cool, dry, well-ventilated place, away from incompatible substances.

Future Directions

Further optimization and mechanism studies on this chemotype are underway. This compound is related to the 1,2,4-benzothiadiazine-1,1-dioxide ring, which has been reported to have various pharmacological activities, indicating potential future directions for research.